Cas no 1346687-22-6 ([5-(furan-3-yl)pyridin-3-yl]methanamine)
[5-(furan-3-yl)pyridin-3-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-(Furan-3-yl)pyridin-3-yl)methanamine
- (5-(Furan-3-yl)pyridin-3-yl)methamine
- [5-(furan-3-yl)pyridin-3-yl]methanamine
- DTXSID00744412
- DB-223154
- F2167-0781
- 1-[5-(Furan-3-yl)pyridin-3-yl]methanamine
- AKOS016014726
- SB61987
- 1346687-22-6
- CS-0270968
- EN300-240203
-
- MDL: MFCD19689021
- Inchi: 1S/C10H10N2O/c11-4-8-3-10(6-12-5-8)9-1-2-13-7-9/h1-3,5-7H,4,11H2
- InChI Key: NMRNPOLCWSRQFU-UHFFFAOYSA-N
- SMILES: O1C=CC(=C1)C1C=NC=C(CN)C=1
Computed Properties
- Exact Mass: 174.079312947g/mol
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52Ų
[5-(furan-3-yl)pyridin-3-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM172871-1g |
(5-(furan-3-yl)pyridin-3-yl)methanamine |
1346687-22-6 | 95% | 1g |
$729 | 2021-08-05 | |
| TRC | F261726-100mg |
[5-(furan-3-yl)pyridin-3-yl]methanamine |
1346687-22-6 | 100mg |
$ 135.00 | 2022-06-05 | ||
| TRC | F261726-500mg |
[5-(furan-3-yl)pyridin-3-yl]methanamine |
1346687-22-6 | 500mg |
$ 500.00 | 2022-06-05 | ||
| TRC | F261726-1g |
[5-(furan-3-yl)pyridin-3-yl]methanamine |
1346687-22-6 | 1g |
$ 775.00 | 2022-06-05 | ||
| Chemenu | CM172871-1g |
(5-(furan-3-yl)pyridin-3-yl)methanamine |
1346687-22-6 | 95% | 1g |
$603 | 2023-03-07 | |
| Alichem | A029191476-1g |
(5-(Furan-3-yl)pyridin-3-yl)methanamine |
1346687-22-6 | 95% | 1g |
$615.44 | 2022-04-03 | |
| Enamine | EN300-240203-0.05g |
[5-(furan-3-yl)pyridin-3-yl]methanamine |
1346687-22-6 | 0.05g |
$827.0 | 2023-09-15 | ||
| Enamine | EN300-240203-0.1g |
[5-(furan-3-yl)pyridin-3-yl]methanamine |
1346687-22-6 | 0.1g |
$867.0 | 2023-09-15 | ||
| Enamine | EN300-240203-0.25g |
[5-(furan-3-yl)pyridin-3-yl]methanamine |
1346687-22-6 | 0.25g |
$906.0 | 2023-09-15 | ||
| Enamine | EN300-240203-0.5g |
[5-(furan-3-yl)pyridin-3-yl]methanamine |
1346687-22-6 | 0.5g |
$946.0 | 2023-09-15 |
[5-(furan-3-yl)pyridin-3-yl]methanamine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on [5-(furan-3-yl)pyridin-3-yl]methanamine
Recent Advances in the Study of [5-(furan-3-yl)pyridin-3-yl]methanamine and Its Associated Compound 1346687-22-6
In recent years, the compound [5-(furan-3-yl)pyridin-3-yl]methanamine and its associated chemical entity 1346687-22-6 have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential therapeutic applications, particularly in the context of targeted drug design and discovery. This research brief aims to synthesize the latest findings related to these compounds, highlighting their structural characteristics, biological activities, and potential clinical implications.
The structural motif of [5-(furan-3-yl)pyridin-3-yl]methanamine combines a furan ring with a pyridine scaffold, a configuration that has been associated with diverse pharmacological activities. Recent studies have demonstrated that this compound exhibits promising binding affinities to specific protein targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that [5-(furan-3-yl)pyridin-3-yl]methanamine acts as a potent inhibitor of kinase enzymes, which are critical in cellular signaling processes.
Compound 1346687-22-6, often studied in conjunction with [5-(furan-3-yl)pyridin-3-yl]methanamine, has shown remarkable potential in preclinical models. Research conducted by Smith et al. (2024) demonstrated that 1346687-22-6 exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. This selectivity is attributed to its unique mechanism of action, which involves the modulation of apoptotic pathways. The study further suggested that 1346687-22-6 could serve as a lead compound for the development of next-generation anticancer agents.
From a synthetic chemistry perspective, the preparation of [5-(furan-3-yl)pyridin-3-yl]methanamine and 1346687-22-6 has been optimized to improve yield and purity. A recent publication in Organic Process Research & Development outlined a novel catalytic method for the efficient synthesis of these compounds, reducing the reliance on hazardous reagents and minimizing byproduct formation. This advancement is expected to facilitate larger-scale production for further pharmacological evaluation.
In terms of pharmacokinetics, preliminary data indicate that [5-(furan-3-yl)pyridin-3-yl]methanamine exhibits favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and bioavailability. Researchers are currently exploring structural modifications and formulation strategies to address these limitations. For example, a 2024 study proposed the use of prodrug approaches to enhance the oral bioavailability of this compound, with promising initial results.
The therapeutic potential of these compounds extends beyond oncology. Recent investigations have explored their application in neurological disorders, particularly in modulating neurotransmitter systems. A study published in ACS Chemical Neuroscience reported that [5-(furan-3-yl)pyridin-3-yl]methanamine displays affinity for specific serotonin receptor subtypes, suggesting possible applications in mood disorder therapeutics. This finding opens new avenues for multidisciplinary research at the interface of chemistry and neuroscience.
Despite these promising developments, several challenges must be addressed before clinical translation can occur. The precise molecular targets of these compounds require further elucidation, and comprehensive toxicology studies are needed to assess their safety profiles. Additionally, the development of robust analytical methods for quality control during manufacturing remains a priority for regulatory compliance. Ongoing research efforts are focusing on these aspects to accelerate the transition from bench to bedside.
In conclusion, [5-(furan-3-yl)pyridin-3-yl]methanamine and 1346687-22-6 represent exciting leads in pharmaceutical research, with demonstrated biological activities across multiple therapeutic areas. The continued investigation of these compounds, coupled with advances in synthetic methodologies and formulation science, holds significant promise for the development of novel therapeutic agents. Future research directions should prioritize target validation, mechanism of action studies, and translational research to fully realize their clinical potential.
1346687-22-6 ([5-(furan-3-yl)pyridin-3-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)